5-(1-Chloropropyl)-2-methoxypyridine
Description
5-(1-Chloropropyl)-2-methoxypyridine is a substituted pyridine derivative featuring a methoxy group at position 2 and a 1-chloropropyl chain at position 5. This compound is of interest in medicinal and synthetic chemistry, particularly in the development of ligands or intermediates for biologically active molecules. The following analysis compares its inferred behavior with structurally related pyridine derivatives.
Properties
Molecular Formula |
C9H12ClNO |
|---|---|
Molecular Weight |
185.65 g/mol |
IUPAC Name |
5-(1-chloropropyl)-2-methoxypyridine |
InChI |
InChI=1S/C9H12ClNO/c1-3-8(10)7-4-5-9(12-2)11-6-7/h4-6,8H,3H2,1-2H3 |
InChI Key |
WWAUZAWZIGELGF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C1=CN=C(C=C1)OC)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Reactivity Comparisons
Key analogs include 2-methoxypyridine derivatives with varying substituents at position 5, as well as 3-methoxypyridine isomers. The table below summarizes critical differences:
Key Observations:
Steric Effects of 2-Methoxy Substitution: 2-Methoxypyridine derivatives exhibit steric hindrance that can suppress reactivity. For example, 2-methoxypyridine failed to undergo cyclization due to unfavorable steric interactions .
Positional Isomerism (2- vs. 3-Methoxy) :
- 3-Methoxypyridine derivatives (e.g., 3-methoxy-5-methylpyridine) form α/β isomers under kinetically controlled conditions, with α-series products dominating . In contrast, 2-methoxy substitution may steer reactions toward alternative pathways or products due to steric and electronic differences.
Substituent Effects at Position 5 :
- The 1-chloropropyl group introduces both steric bulk and electronegativity, differing from the vinyl or difluorocyclopropyl groups in analogs like H-2 and H-3. Chlorine’s electronegativity may enhance electrophilic reactivity, while the propyl chain could hinder nucleophilic attack or cyclization.
Gaps in Data
Direct experimental data on 5-(1-Chloropropyl)-2-methoxypyridine are absent in the provided evidence. Comparisons rely on structural analogs, highlighting the need for further studies on its synthesis, spectroscopic characterization, and reactivity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
